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Compound of Interest

Compound Name: Enterobactin

Cat. No.: B1671361

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of Enterobactin, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is crucial for ensuring personal safety and
minimizing environmental impact.

Hazard Assessment and Personal Protective
Equipment (PPE)

There are conflicting reports regarding the hazard classification of Enterobactin. While some
suppliers classify it as non-hazardous, others indicate that it may be harmful if swallowed and
very toxic to aquatic life with long-lasting effects[1][2]. Therefore, a conservative approach to
safety is recommended, and the following personal protective equipment should be considered
mandatory when handling Enterobactin in either powder or solution form.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Enterobactin
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Task

Required PPE

Rationale

Handling Solid Enterobactin
(Weighing, Aliquoting)

- Nitrile gloves- Lab coat-
Safety glasses with side

shields or safety goggles

Prevents skin contact and eye

exposure to the powder.

Preparing and Handling

Enterobactin Solutions

- Nitrile gloves- Lab coat-

Chemical splash goggles

Protects against splashes of
the solution which may be
harmful if ingested and

prevents skin/eye contact.

Spill Cleanup

- Nitrile gloves (double-gloving
recommended)- Lab coat-
Chemical splash goggles-

Face shield (for larger spills)

Provides enhanced protection
during cleanup of potentially

hazardous material.

For detailed information on general laboratory PPE, refer to guidelines from established safety

organizations[3][4][5][6].

Operational Plan: Step-by-Step Handling

Procedures

Receiving and Storage:

Preparation of Solutions:

Upon receipt, visually inspect the container for any damage or leaks.
Store Enterobactin in a tightly sealed container in a cool, dry, and well-ventilated area.
Recommended storage temperature for powdered Enterobactin is -20°C[2][7][8].

Solutions of Enterobactin in solvents should be stored at -80°C[2][9].

o Enterobactin is soluble in DMSO and a 9:1 solution of acetonitrile and water[7].

o Perform all weighing and solution preparation in a designated area, such as a chemical fume

hood, to minimize inhalation of the powder.
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o Use a dedicated set of spatulas and weighing boats for handling solid Enterobactin.

¢ When dissolving, add the solvent to the pre-weighed Enterobactin powder slowly to avoid
splashing.

e Ensure the container is securely capped and mix gently until the solid is fully dissolved.

o Label the container clearly with the compound name, concentration, solvent, and date of
preparation.

Experimental Use:
o Always wear the appropriate PPE as outlined in Table 1.
» Handle solutions with care to avoid spills and aerosol generation.
o After use, decontaminate the work area with an appropriate cleaning agent.
Spill and Disposal Plan
Spill Cleanup:
e Small Spills:
o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).
o Collect the absorbed material into a labeled, sealable container for hazardous waste.
o Clean the spill area with a suitable solvent, followed by soap and water.
e Large Spills:
o Evacuate the immediate area.
o Prevent the spill from entering drains or waterways.

o Contact your institution's environmental health and safety (EHS) department for
assistance.
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Disposal:

Due to its potential aquatic toxicity, Enterobactin and any contaminated materials must be
disposed of as hazardous waste[2].

e Solid Waste:

o Collect unused Enterobactin powder and any contaminated consumables (e.g., weigh
boats, pipette tips, gloves) in a clearly labeled hazardous waste container.

e Liquid Waste:

o Collect all Enterobactin-containing solutions in a labeled, sealed, and leak-proof
hazardous waste container.

o Do not pour Enterobactin solutions down the drain[1].

» Arrange for pickup and disposal of hazardous waste through your institution's EHS
department, ensuring compliance with all local, state, and federal regulations.

Workflow for Safe Handling of Enterobactin
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Caption: Workflow for the safe handling of Enterobactin from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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